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Compound of Interest

2-Methylsulfanylpyrimidine-4-
Compound Name:
carboxylic acid

Cat. No.: B073560

Technical Data Sheet: 2-Methylsulfanylpyrimidine-4-
carboxylic Acid
Abstract

This document provides core technical data on 2-Methylsulfanylpyrimidine-4-carboxylic
acid, a heterocyclic organic compound. The primary focus of this guide is to furnish
researchers, scientists, and professionals in drug development with essential physicochemical
properties, specifically its molecular formula and molecular weight. All quantitative data is
presented in a structured format for clarity and ease of use.

Chemical Identity and Properties

2-Methylsulfanylpyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a
methylsulfanyl group at the second position and a carboxylic acid group at the fourth position of
the pyrimidine ring.

Molecular Structure and Properties

The fundamental properties of this compound are summarized in the table below. This data is
crucial for a variety of applications, including stoichiometric calculations in chemical reactions,
analytical characterization, and computational modeling.
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Identifier Value Reference

) 2-Methylsulfanylpyrimidine-4-
Chemical Name ] ]
carboxylic acid

2-(Methylthio)-4-

pyrimidinecarboxylic acid, 2-
Synonyms _ o [1]

(Methylthio)pyrimidine-4-

carboxylic acid

CAS Number 1126-44-9 [11[2]
Molecular Formula CeHeN202S [1][2]
Molecular Weight 170.19 g/mol [2]
Alternate Molecular Weight 170.191 g/mol [1]

Logical Relationship of Chemical Data

The following diagram illustrates the logical flow from the compound's name to its fundamental
physicochemical properties. This visualization provides a clear and simple representation of the
data hierarchy.
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2-Methylsulfanylpyrimidine-4-carboxylic acid

Determines

Molecular Formula
CesHeN202S

alculates to

Molecular Weight
170.19 g/mol

Figure 1. Data Hierarchy for 2-Methylsulfanylpyrimidine-4-carboxylic acid

Click to download full resolution via product page

Caption: Data Hierarchy for 2-Methylsulfanylpyrimidine-4-carboxylic acid.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or analysis of 2-Methylsulfanylpyrimidine-4-
carboxylic acid, as well as its involvement in specific signaling pathways, are beyond the
scope of this particular technical data sheet. Such information would be highly dependent on
the specific research context or application (e.g., its use as a reagent, a building block in
organic synthesis, or a potential bioactive agent). For researchers interested in these aspects,
a thorough literature search in chemical and biomedical databases is recommended.

Disclaimer: The information provided in this document is intended for research and
development purposes only. It is not for human or veterinary use. Users should consult relevant
safety data sheets (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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